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Compound of Interest

Compound Name: Lopinavir Metabolite M-1

Cat. No.: B15565450 Get Quote

Disclaimer: Specific safety data for Lopinavir Metabolite M-1 is not readily available. The

following guidance is based on the safety information for the parent compound, Lopinavir, and

general principles of laboratory safety. It is crucial to conduct a site-specific risk assessment

before handling this compound.

This document provides essential procedural guidance for researchers, scientists, and drug

development professionals on the safe handling and disposal of Lopinavir Metabolite M-1.

Quantitative Data Summary
Occupational Exposure Limits (OELs) and specific quantitative toxicity data for Lopinavir
Metabolite M-1 have not been established. The following data for the parent compound,

Lopinavir, is provided for reference.
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Property Data for Lopinavir

Molecular Formula C37H48N4O5

Molecular Weight 628.8 g/mol [1]

Appearance White to beige powder/solid[2]

Melting Point 124 - 127 °C[2]

Solubility No information available[2]

Stability
Stable under recommended storage

conditions[2]

Incompatible Materials Strong oxidizing agents, Strong acids[2]

Hazardous Decomposition Carbon oxides, Nitrogen oxides (NOx)[2]

Experimental Protocols: Standard Operating
Procedures
Personal Protective Equipment (PPE)
A risk assessment should be conducted to determine the appropriate PPE. The following table

provides general guidance.
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PPE Category Recommended Equipment

Hand Protection

Nitrile or polychloroprene gloves. Inspect gloves

for degradation and wear before and during use.

[3]

Eye/Face Protection

Chemical safety goggles or glasses meeting

OSHA 29 CFR 1910.133 or European Standard

EN166 specifications.[2]

Skin and Body Protection

Laboratory coat. For larger quantities (over 1

kg), a disposable, low-permeability coverall and

shoe covers are recommended.[3]

Respiratory Protection

Not typically required under normal use with

adequate engineering controls. If dust is

generated, a NIOSH-approved respirator may

be necessary.[2][3]

Safe Handling Procedures
a. Engineering Controls:

Handle in a well-ventilated area, preferably in a chemical fume hood to minimize inhalation

exposure.

Ensure that eyewash stations and safety showers are readily accessible and in close

proximity to the workstation.[2]

b. Procedural Steps:

Preparation: Before handling, ensure all necessary PPE is donned correctly. Prepare the

work area by covering surfaces with absorbent, disposable liners.

Weighing and Aliquoting: If working with the solid form, conduct these activities in a

ventilated enclosure to prevent dust generation. Use appropriate tools (e.g., spatulas) to

handle the material.

In Case of Exposure:
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Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek medical attention.[1]

Skin Contact: Immediately wash the affected area with soap and plenty of water. Remove

contaminated clothing. Seek medical attention if irritation develops.[1]

Inhalation: Move the individual to fresh air. If not breathing, give artificial respiration. Seek

medical attention.[1]

Ingestion: Do not induce vomiting. Never give anything by mouth to an unconscious

person. Rinse mouth with water and seek immediate medical attention.[1]

c. Spill Response:

Evacuate non-essential personnel from the area.

Wear appropriate PPE as outlined above.

For small spills of solid material, carefully sweep up the material to avoid creating dust and

place it in a suitable, closed container for disposal.[2]

For liquid spills, absorb with an inert material (e.g., vermiculite, sand, or earth) and place in a

sealed container for disposal.

Clean the spill area thoroughly with a suitable decontaminating solution.

Disposal Plan
All waste materials contaminated with Lopinavir Metabolite M-1 should be considered

hazardous waste.

a. Waste Segregation and Collection:

Collect all solid waste (e.g., contaminated gloves, liners, wipes) in a designated, labeled, and

sealed hazardous waste container.

Collect liquid waste in a separate, compatible, and clearly labeled hazardous waste

container.
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b. Disposal Method:

Dispose of waste through a licensed waste disposal company.

Disposal options may include incineration in a licensed facility or burial in a licensed landfill,

in accordance with local, state, and federal regulations.[3]

Decontaminate empty containers before disposal.[3]
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Caption: Workflow for the safe handling and disposal of Lopinavir Metabolite M-1.
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Start: Handling
Lopinavir Metabolite M-1

Required PPE:
- Nitrile/Polychloroprene Gloves

- Lab Coat

Is the material a solid
with potential for dust?

Is the quantity > 1 kg?

No
Add:

NIOSH-approved Respirator

Yes

Upgrade to:
- Disposable Coverall

- Shoe Covers

Yes

Proceed with work

No

Is there a splash hazard?

No
Add:

Chemical Safety Goggles

Yes

Click to download full resolution via product page

Caption: Logic diagram for selecting appropriate Personal Protective Equipment (PPE).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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